Cas no 1206524-57-3 (1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imida Zole)

• Product Name: 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imida Zole
• CAS No: 1206524-57-3
• MF: C₉H₁₂F₃N₃S
• MW: 251.271890640259
• MDL: MFCD23382063
• CID: 1211345
• PubChem ID: 75406386
• Update Time: 2025-07-23

1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imida Zole Chemical and Physical Properties

Names and Identifiers

• 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imida Zole
• N-Methylimidazolyl-3-(trifluoromethylthio)pyrrolidine
• 1-[[3-(trifluoromethylsulfanyl)pyrrolidin-1-yl]methyl]imidazole
• 1-((3-((Trifluoromethyl)thio)pyrrolidin-1-yl)methyl)-1H-imidazole
• 1206524-57-3
• N-Methylimidazolyl-3-(trifluoromethylthio)pyrrolidine, 98%
• 1-({3-[(Trifluoromethyl)sulfanyl]pyrrolidin-1-yl}methyl)-1H-imidazole
• AKOS017344199
• 1-(3-Trifluoromethylsulfanyl-pyrrolidin-1-ylmethyl)-1H-imidazole
• MFCD23382063

• MDL： MFCD23382063
• Inchi： 1S/C9H12F3N3S/c10-9(11,12)16-8-1-3-14(5-8)7-15-4-2-13-6-15/h2,4,6,8H,1,3,5,7H2
• InChI Key： PEKBNRLCPOYZDQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1CCN(CN2C=NC=C2)C1

Computed Properties

• Exact Mass: 251.07040306g/mol
• Monoisotopic Mass: 251.07040306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.4Ų

Additional information on 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imida Zole

Research Briefing on 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imidazole (CAS: 1206524-57-3)

In recent years, the compound 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imidazole (CAS: 1206524-57-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylsulfanyl-pyrrolidinyl and imidazole moieties, has shown promising potential in various therapeutic applications, including antimicrobial, antifungal, and anticancer activities. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imidazole involves a multi-step process that typically includes the introduction of the trifluoromethylsulfanyl group into the pyrrolidine ring, followed by its conjugation with the imidazole moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored the use of green chemistry principles to minimize the environmental impact of its production.

Biological studies have revealed that 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imidazole exhibits potent inhibitory effects against a range of microbial pathogens. Its mechanism of action appears to involve the disruption of cell membrane integrity and interference with essential enzymatic processes. Additionally, preliminary in vitro and in vivo studies suggest that this compound may have selective cytotoxicity against certain cancer cell lines, although further research is needed to elucidate its precise molecular targets and therapeutic window.

Recent publications have also highlighted the compound's potential as a lead structure for the development of novel antifungal agents. Its ability to inhibit fungal growth at low concentrations, coupled with its relatively low toxicity to mammalian cells, makes it a promising candidate for further optimization. Structure-activity relationship (SAR) studies are currently underway to identify key structural features that contribute to its biological activity and to design derivatives with improved efficacy and safety profiles.

In conclusion, 1-({3-[(trifluoromethyl)sulfanyl]-1-pyrrolidinyl}methyl)-1h-imidazole (CAS: 1206524-57-3) represents a versatile and pharmacologically active molecule with significant potential in drug discovery. Ongoing research efforts aim to further characterize its biological properties, optimize its synthetic routes, and explore its clinical applications. The findings summarized in this briefing underscore the importance of continued investigation into this compound and its derivatives, which may ultimately lead to the development of new therapeutic agents for a variety of diseases.